Methyl 1-allylcyclohexanecarboxylate
Description
Methyl 1-allylcyclohexanecarboxylate is a cyclohexane derivative featuring an allyl substituent and a methyl ester group. The compound is synthetically significant, particularly in transition metal-catalyzed reactions. For instance, it serves as a substrate in Heck coupling reactions with aryl halides, enabling the synthesis of α-arylated piperidines and tetrahydronaphthalenes . The allyl group’s reactivity facilitates further transformations, such as hydrogenation to yield saturated analogs .
Properties
Molecular Formula |
C11H18O2 |
|---|---|
Molecular Weight |
182.26 g/mol |
IUPAC Name |
methyl 1-prop-2-enylcyclohexane-1-carboxylate |
InChI |
InChI=1S/C11H18O2/c1-3-7-11(10(12)13-2)8-5-4-6-9-11/h3H,1,4-9H2,2H3 |
InChI Key |
DZFKBJNRZHSHSF-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1(CCCCC1)CC=C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Key Differences
Methyl 1-Methylcyclohexanecarboxylate
- Molecular Formula : C₉H₁₆O₂
- Molecular Weight : 156.225 g/mol
- Key Features : Replaces the allyl group with a methyl substituent. The absence of a double bond reduces reactivity in coupling reactions. It is primarily used in ester hydrolysis studies or as a sterically hindered analog.
Methyl Cyclohexanecarboxylate (Parent Compound)
- Molecular Formula : C₈H₁₂O₂
- Molecular Weight : 142.20 g/mol
- Physical Properties : Boiling point = 183°C, density = 0.995 g/mL .
- Key Features : Lacks substituents on the cyclohexane ring, making it a baseline for comparing steric and electronic effects.
Methyl 1-Cyclohexene-1-carboxylate
- Molecular Formula : C₈H₁₂O₂
- Molecular Weight : 140.18 g/mol
- Physical Properties : Density = 1.028 g/mL at 20°C .
- Key Features : Contains a cyclohexene ring (unsaturated), enabling Diels-Alder or electrophilic addition reactions. The double bond lowers molecular weight by 2 g/mol compared to the saturated parent compound .
Methyl 1-Amino-4-methylcyclohexanecarboxylate
Physical and Chemical Properties
| Property | Methyl 1-Allylcyclohexanecarboxylate | Methyl Cyclohexanecarboxylate | Methyl 1-Cyclohexene-1-carboxylate |
|---|---|---|---|
| Molecular Weight (g/mol) | ~182 (estimated) | 142.20 | 140.18 |
| Density (g/mL) | Not reported | 0.995 | 1.028 |
| Boiling Point (°C) | Not reported | 183 | Not reported |
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